![molecular formula C14H10N2O3 B4192287 4-[(3-nitrobenzyl)oxy]benzonitrile](/img/structure/B4192287.png)
4-[(3-nitrobenzyl)oxy]benzonitrile
Overview
Description
4-[(3-nitrobenzyl)oxy]benzonitrile, also known as NB-DNJ, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of glycosidase inhibitors and has shown promising results in the treatment of various diseases.
Mechanism of Action
4-[(3-nitrobenzyl)oxy]benzonitrile acts as an inhibitor of glycosidases, particularly glucosylceramide synthase, which is involved in the synthesis of glycolipids. By inhibiting this enzyme, this compound reduces the accumulation of glycolipids in lysosomes, thereby preventing the development of lysosomal storage disorders.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of glycosidases, the reduction of glycolipid accumulation in lysosomes, and the improvement of lysosomal function. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
4-[(3-nitrobenzyl)oxy]benzonitrile has several advantages for lab experiments, including its high potency and selectivity, as well as its ability to penetrate cell membranes and blood-brain barrier. However, this compound also has some limitations, including its low solubility and stability, which may affect its efficacy and bioavailability.
Future Directions
There are several future directions for the study of 4-[(3-nitrobenzyl)oxy]benzonitrile, including the development of more efficient synthesis methods, the exploration of its therapeutic potential in other diseases, such as Parkinson's disease and Alzheimer's disease, and the investigation of its mechanism of action at the molecular level. In addition, the development of this compound derivatives and analogs may lead to the discovery of more potent and selective glycosidase inhibitors with improved pharmacological properties.
Conclusion
This compound is a promising compound with potential therapeutic applications in lysosomal storage disorders and other diseases. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of this compound and to develop more efficient and effective glycosidase inhibitors.
Scientific Research Applications
4-[(3-nitrobenzyl)oxy]benzonitrile has been extensively studied for its potential therapeutic applications, particularly in the treatment of lysosomal storage disorders, such as Gaucher disease and Fabry disease. These diseases are caused by the deficiency of specific lysosomal enzymes, leading to the accumulation of glycolipids in various organs. This compound acts as an inhibitor of glycosidases, which are enzymes involved in the degradation of glycolipids, thereby reducing the accumulation of these substances in lysosomes.
properties
IUPAC Name |
4-[(3-nitrophenyl)methoxy]benzonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O3/c15-9-11-4-6-14(7-5-11)19-10-12-2-1-3-13(8-12)16(17)18/h1-8H,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIUKPEADZJFOEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])COC2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.